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Compound of Interest

Compound Name: Calcium Hydroxide

Cat. No.: B10775802 Get Quote

Technical Support Center: Calcium Hydroxide
Dissolution
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with the

dissolution of calcium hydroxide.

Frequently Asked Questions (FAQs)
Q1: What are the primary factors that influence the dissolution rate of calcium hydroxide?

A1: The dissolution rate of calcium hydroxide is primarily affected by five key factors:

Temperature: The dissolution of calcium hydroxide is an exothermic process, meaning its

solubility decreases as the temperature increases.[1][2][3]

pH of the medium: The solubility of calcium hydroxide is significantly influenced by pH. A

lower pH (more acidic environment) will increase its solubility.[4]

Particle size: Smaller particles of calcium hydroxide have a larger surface area-to-volume

ratio, which leads to a faster dissolution rate.

Agitation: Stirring or otherwise agitating the solution increases the dissolution rate by

bringing fresh solvent into contact with the solid particles.
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Presence of other ions: The common ion effect can reduce solubility. For example, the

presence of a soluble calcium salt (like calcium chloride) will decrease the solubility of

calcium hydroxide.

Q2: Why is my calcium hydroxide solution cloudy even after prolonged stirring?

A2: Calcium hydroxide has a relatively low solubility in water. A cloudy or milky appearance,

often referred to as "milk of lime," indicates that you have a suspension, not a true solution.

This means there is an excess of undissolved calcium hydroxide particles dispersed in the

water. To obtain a clear, saturated solution, the undissolved solid must be removed, typically

through filtration.

Q3: How does the pH of the solvent affect the solubility of calcium hydroxide?

A3: Calcium hydroxide is a sparingly soluble base that establishes an equilibrium in water:

Ca(OH)₂(s) ⇌ Ca²⁺(aq) + 2OH⁻(aq)

According to Le Chatelier's principle, if the concentration of a product is decreased, the

equilibrium will shift to the right to produce more of that product. In an acidic medium (lower

pH), the excess hydrogen ions (H⁺) will react with and neutralize the hydroxide ions (OH⁻) to

form water. This removal of OH⁻ ions from the solution drives the equilibrium to the right,

causing more solid calcium hydroxide to dissolve.

Q4: Does the source or grade of calcium hydroxide affect its dissolution rate?

A4: Yes, the physical properties of the calcium hydroxide powder, which can vary by

manufacturer and grade, can impact the dissolution rate. Factors such as particle size

distribution and the presence of impurities can influence how quickly the solid dissolves. For

consistent and reproducible results, it is recommended to use a consistent source and grade of

calcium hydroxide for all related experiments.
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Issue Potential Cause Troubleshooting Steps

Inconsistent or non-

reproducible dissolution rates

Variation in experimental

conditions.

- Ensure temperature, pH, and

agitation speed are precisely

controlled and consistent

across all experiments. - Use

the same source and batch of

calcium hydroxide. - Calibrate

all measurement instruments

(pH meter, thermometer,

balance) regularly.

Slower than expected

dissolution rate

- Particle size is too large. -

Inadequate agitation. - The

solution is nearing saturation.

- Use a finer powder or grind

the existing material to reduce

particle size. - Increase the

stirring speed or use a more

efficient agitation method. -

Ensure you are working with a

volume of solvent sufficient to

dissolve the desired amount of

solid.

Observed decrease in

solubility at higher

temperatures

This is the expected behavior

for calcium hydroxide.

The dissolution of calcium

hydroxide is an exothermic

process. According to Le

Chatelier's principle, increasing

the temperature favors the

endothermic (reverse)

reaction, leading to a decrease

in solubility.[1] This is a known

property of calcium hydroxide.

Formation of a precipitate

when adding a solution

containing a common ion

Common ion effect. The addition of a soluble salt

containing either Ca²⁺ or OH⁻

ions will decrease the solubility

of Ca(OH)₂ and can cause it to

precipitate out of a saturated

solution. This is an expected
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outcome based on the

common ion effect.

pH of the saturated solution is

lower than expected (around

12.4)

Reaction with atmospheric

carbon dioxide.

Carbon dioxide from the air

can dissolve in the solution,

forming carbonic acid, which

then reacts with the hydroxide

ions, lowering the pH. To

minimize this, prepare and

store solutions in tightly sealed

containers and consider

working under an inert

atmosphere (e.g., nitrogen) for

sensitive experiments.

Quantitative Data
The solubility of calcium hydroxide is inversely related to temperature. The following table

summarizes this relationship.

Temperature (°C) Solubility (g Ca(OH)₂ / 100 g H₂O)

0 0.189

20 0.173

25 0.159

30 0.15

40 0.14

70 0.115

100 0.066

Note: Data is compiled from various sources and may show slight variations.
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Protocol: Determination of Calcium Hydroxide Solubility
by Titration
This protocol details a method to determine the concentration of a saturated calcium
hydroxide solution at a specific temperature.

1. Materials and Equipment:

Calcium Hydroxide (analytical grade)

Deionized water

Standardized Hydrochloric Acid (HCl) solution (e.g., 0.05 M)

Phenolphthalein indicator

Magnetic stirrer and stir bar

Temperature-controlled water bath or hot plate

Thermometer or temperature probe

Buret (50 mL)

Pipette (25 mL) and pipette bulb

Erlenmeyer flasks (250 mL)

Beakers

Funnel and filter paper (e.g., Whatman No. 1)

2. Procedure:

Part A: Preparation of a Saturated Calcium Hydroxide Solution

Add an excess of calcium hydroxide powder (approximately 2 g) to 100 mL of deionized

water in a beaker.
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Place the beaker in a temperature-controlled water bath set to the desired experimental

temperature (e.g., 25°C).

Stir the suspension using a magnetic stirrer for at least 30 minutes to ensure equilibrium is

reached and the solution is saturated.

Turn off the stirrer and allow the undissolved solid to settle.

Carefully filter the supernatant through a funnel with filter paper into a clean, dry Erlenmeyer

flask to remove all solid particles. The resulting solution should be clear.

Part B: Titration

Rinse a 25 mL pipette with a small amount of the clear, saturated Ca(OH)₂ solution, then

discard the rinsing.

Carefully pipette 25.00 mL of the saturated Ca(OH)₂ solution into a clean 250 mL Erlenmeyer

flask.

Add 2-3 drops of phenolphthalein indicator to the flask. The solution should turn pink.

Rinse and fill a 50 mL buret with the standardized HCl solution. Record the initial volume to

the nearest 0.01 mL.

Titrate the Ca(OH)₂ solution with the HCl, swirling the flask continuously.

The endpoint is reached when the pink color of the solution just disappears and the solution

becomes colorless. Record the final volume of HCl from the buret.

Repeat the titration at least two more times for a total of three trials to ensure precision.

3. Calculations:

Moles of HCl used:

Moles HCl = Molarity of HCl × (Volume of HCl used in Liters)

Moles of OH⁻ in the sample:
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From the balanced equation: Ca(OH)₂ + 2HCl → CaCl₂ + 2H₂O

The mole ratio of OH⁻ to HCl is 1:1. Therefore, Moles of OH⁻ = Moles of HCl.

Concentration of OH⁻ in the saturated solution:

[OH⁻] = Moles of OH⁻ / Volume of Ca(OH)₂ sample in Liters

Concentration of Ca²⁺ in the saturated solution:

From the dissolution equation: Ca(OH)₂ ⇌ Ca²⁺ + 2OH⁻

The mole ratio of Ca²⁺ to OH⁻ is 1:2. Therefore, [Ca²⁺] = [OH⁻] / 2

Molar Solubility (s) of Ca(OH)₂:

The molar solubility is equal to the concentration of Ca²⁺. So, s = [Ca²⁺].

Solubility in g/100 mL:

Solubility = Molar Solubility (mol/L) × Molar Mass of Ca(OH)₂ (74.093 g/mol ) × 0.1
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Caption: Factors influencing the dissolution rate of calcium hydroxide.
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Caption: Workflow for determining Ca(OH)₂ solubility via titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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